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Introduction
Piperonyl acetate, a synthetic flavoring and fragrance ingredient, is characterized by its sweet,

floral, and fruity aroma. It is utilized in a variety of consumer products, ranging from baked

goods and chewing gum to perfumes and lotions. This technical guide provides an in-depth

overview of the current regulatory status of piperonyl acetate in the food and cosmetics

industries, supported by toxicological data and safety assessments from leading international

regulatory and scientific bodies.

Regulatory Status in Food
Piperonyl acetate is widely recognized as a safe flavoring agent by major international

regulatory authorities. Its use is primarily governed by the U.S. Food and Drug Administration

(FDA) and the Joint FAO/WHO Expert Committee on Food Additives (JECFA).

In the United States, Piperonyl acetate is listed as a synthetic flavoring substance and

adjuvant under 21 CFR 172.515.[1][2][3][4] This regulation permits its use in food in the

minimum quantity required to produce its intended effect and in accordance with good

manufacturing practice. Furthermore, the Flavor and Extract Manufacturers Association

(FEMA) has designated Piperonyl acetate as Generally Recognized as Safe (GRAS),

assigning it FEMA number 2912.[5][6] While specific average maximum use levels in various
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food categories are maintained by FEMA, this detailed information is typically available upon

request from the association.[5][6]

Globally, JECFA has evaluated Piperonyl acetate and concluded that there are "no safety

concern at current levels of intake when used as a flavouring agent."[7] This evaluation is

based on a review of available toxicological data.

Table 1: Regulatory Status of Piperonyl Acetate in Food

Regulatory Body/Status Identifier/Regulation Conclusion/Status

U.S. FDA 21 CFR 172.515

Approved as a synthetic

flavoring substance and

adjuvant.[1][2][3][4]

FEMA GRAS No. 2912
Generally Recognized as Safe.

[5][6]

JECFA JECFA No. 894

No safety concern at current

levels of intake when used as

a flavouring agent.[7]

Regulatory Status in Cosmetics
In the cosmetics industry, Piperonyl acetate is primarily used as a fragrance ingredient in a

wide array of personal care products. The safety of fragrance ingredients is overseen by the

International Fragrance Association (IFRA) in conjunction with the Research Institute for

Fragrance Materials (RIFM).

RIFM conducts comprehensive safety assessments of fragrance ingredients. A recent 2024

RIFM safety assessment of Piperonyl acetate concluded that it is safe for its intended use in

cosmetic products under current practices.[8][9][10][11] This assessment considers various

toxicological endpoints, including genotoxicity, repeated dose toxicity, and skin sensitization.

IFRA establishes standards for the safe use of fragrance ingredients, which may include

restrictions on the concentration of a substance in different product categories.[7][12] These

standards are based on the findings of the RIFM safety assessments and a quantitative risk

assessment (QRA) approach. While Piperonyl acetate is included in the IFRA Transparency
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List, a publicly available, comprehensive list of specific concentration limits for Piperonyl
acetate across all IFRA categories was not identified in the conducted research. An IFRA

Conformity Certificate for a fragrance compound containing a different substance, Benzyl

Acetate, indicates that such documents specify the maximum allowable concentration in each

of the 12 IFRA product categories.[13] It is the responsibility of the fragrance compound

manufacturer to ensure compliance with these standards.

In the European Union, cosmetic ingredients are regulated under the Cosmetics Regulation

(EC) No 1223/2009. The Scientific Committee on Consumer Safety (SCCS) is responsible for

providing opinions on the safety of cosmetic ingredients. As of the time of this review, no

specific opinion on Piperonyl acetate by the SCCS was found.[12][14][15] However, the SCCS

has issued opinions on fragrance allergens, and it is noteworthy that Piperonyl acetate is not

listed as a known fragrance allergen requiring labeling under current EU regulations.[16] The

Cosmetic Ingredient Review (CIR), which assesses the safety of ingredients used in cosmetics

in the U.S., has not issued a specific report on Piperonyl acetate.[17][18]

Table 2: Regulatory and Safety Status of Piperonyl Acetate in Cosmetics

Organization/Status Role/Conclusion

RIFM

Conducts safety assessments; a 2024

assessment concluded Piperonyl acetate is safe

for use in cosmetics.[8][9][10][11]

IFRA
Sets standards for the safe use of fragrance

ingredients based on RIFM assessments.

SCCS (EU)
No specific opinion on Piperonyl acetate was

identified.[12][14][15]

CIR (U.S.)
No specific report on Piperonyl acetate was

identified.[17][18]

Toxicological Data Summary
The safety of Piperonyl acetate has been evaluated through a series of toxicological studies,

primarily summarized in the RIFM safety assessment.
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Table 3: Summary of Key Toxicological Endpoints for Piperonyl Acetate

Endpoint Study Type/Method Result Reference

Genotoxicity

Bacterial Reverse

Mutation Assay (Ames

Test) - Salmonella

typhimurium strains

TA98, TA100, TA1535,

and TA1537, with and

without S9 metabolic

activation.

Negative for

mutagenicity.

Mortelmans et al.,

1986[8][9][19]

Clastogenicity

In vitro Chromosome

Aberration Assay

(Read-across from

Piperonal) - Chinese

Hamster Ovary (CHO)

cells.

Non-clastogenic.
RIFM, 1988 (as cited

in RIFM, 2024)[8]

Repeated Dose

Toxicity

Not specified in detail

in the reviewed

literature.

NOAEL = 300

mg/kg/day.

ECHA, 2013 (as cited

in RIFM, 2024)[8]

Skin Sensitization

Not specified in detail

in the reviewed

literature.

Not expected to be a

skin sensitizer under

current use levels.

RIFM, 2024[8]

Experimental Protocols
Detailed experimental protocols for the specific studies on Piperonyl acetate are not fully

available in the public domain. However, the studies referenced adhere to internationally

recognized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Genotoxicity: Bacterial Reverse Mutation Assay (Ames
Test)
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The study conducted by Mortelmans et al. (1986) followed a preincubation modification of the

Salmonella/mammalian microsome assay.[8][19]

Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537.

Method: The assay was performed with and without metabolic activation using S-9 fractions

from the livers of Aroclor-induced rats and hamsters.[19] Piperonyl acetate was tested at

concentrations up to 3333 µ g/plate .[8]

Endpoint: The number of revertant colonies was counted to assess the mutagenic potential.

A significant increase in the number of revertant colonies compared to the control would

indicate a positive result.

Signaling Pathways and Metabolism
There is limited specific information available in the reviewed literature regarding the interaction

of Piperonyl acetate with mammalian cellular signaling pathways.

The metabolism of the structurally related compound, piperonyl butoxide, has been studied in

rats. It undergoes metabolism at the methylenedioxy ring and the side-chain, leading to the

formation of various alcohols and acids that are then excreted.[3] It is plausible that Piperonyl
acetate undergoes hydrolysis to piperonyl alcohol and acetic acid, which are then further

metabolized. The RIFM safety assessment mentions that piperonyl acetate is expected to

hydrolyze to piperonyl alcohol and acetic acid.[8] General mammalian metabolism of acetate

involves its conversion to acetyl-CoA, a central molecule in cellular metabolism, which can then

enter the tricarboxylic acid (TCA) cycle for energy production or be utilized in anabolic

pathways.[20][21][22]

Safety Assessment Workflow
The safety of fragrance ingredients like Piperonyl acetate is determined through a rigorous,

multi-step process by RIFM. This workflow integrates existing data, computational modeling,

and, when necessary, new in vitro and in vivo testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rifm.org [rifm.org]

2. RIFM Home | Fragrance Material Safety Assessment Center
[fragrancematerialsafetyresource.elsevier.com]

3. Metabolism and excretion of piperonyl butoxide in the rat - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. ift.org [ift.org]

5. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]

6. femaflavor.org [femaflavor.org]

7. Piperonyl acetate | C10H10O4 | CID 9473 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Salmonella mutagenicity tests: II. Results from the testing of 270 chemicals. | Semantic
Scholar [semanticscholar.org]

9. Salmonella mutagenicity tests. II. Results from the testing of 270 chemicals (Journal
Article) | OSTI.GOV [osti.gov]

10. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

11. RIFM fragrance ingredient safety assessment, piperonyl acetate, CAS registry number
326-61-4 - PubMed [pubmed.ncbi.nlm.nih.gov]

12. ec.europa.eu [ec.europa.eu]

13. perfumersworld.com [perfumersworld.com]

14. SCCS - Opinions - Public Health - European Commission [health.ec.europa.eu]

15. IFRA Limits, The 26 most common - Blog — Scentspiracy [scentspiracy.com]

16. ec.europa.eu [ec.europa.eu]

17. cir-safety.org [cir-safety.org]

18. cir-safety.org [cir-safety.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1198404?utm_src=pdf-custom-synthesis
https://rifm.org/safety-assessment-program/
https://fragrancematerialsafetyresource.elsevier.com/
https://fragrancematerialsafetyresource.elsevier.com/
https://pubmed.ncbi.nlm.nih.gov/17162471/
https://pubmed.ncbi.nlm.nih.gov/17162471/
https://www.ift.org/~/media/Food%20Technology/pdf/2007/08/0807feat_gras.pdf
https://d3t14p1xronwr0.cloudfront.net/docs/Standards-Documentation/Previous-amendments/48/ifra-standards-in-full-booklet.pdf
https://www.femaflavor.org/flavor-library/piperonyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Piperonyl-acetate
https://www.semanticscholar.org/paper/Salmonella-mutagenicity-tests%3A-II.-Results-from-the-Mortelmans-Haworth/2f98b646127e9cac89cec33e34ef9d277e8655fd
https://www.semanticscholar.org/paper/Salmonella-mutagenicity-tests%3A-II.-Results-from-the-Mortelmans-Haworth/2f98b646127e9cac89cec33e34ef9d277e8655fd
https://www.osti.gov/biblio/5148494
https://www.osti.gov/biblio/5148494
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/326-61-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/326-61-4.pdf
https://pubmed.ncbi.nlm.nih.gov/38944143/
https://pubmed.ncbi.nlm.nih.gov/38944143/
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_102.pdf
https://www.perfumersworld.com/ifra/IFRA/IFRA_3JF00052.pdf
https://health.ec.europa.eu/scientific-committees/scientific-committee-consumer-safety-sccs/sccs-opinions_en
https://www.scentspiracy.com/blog/ifra-limits
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_073.pdf
https://www.cir-safety.org/
https://www.cir-safety.org/sites/default/files/cleaf092016tent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. Salmonella mutagenicity tests: II. Results from the testing of 270 chemicals - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. Production and utilization of acetate in mammals - PubMed [pubmed.ncbi.nlm.nih.gov]

21. Production and utilization of acetate in mammals - PMC [pmc.ncbi.nlm.nih.gov]

22. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Regulatory Landscape of Piperonyl Acetate in Food and
Cosmetics: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198404#regulatory-status-of-piperonyl-acetate-in-
food-and-cosmetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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